molecular formula C12H16O4 B8588015 2-(4-Isopropoxyphenyl)-2-methoxyacetic acid

2-(4-Isopropoxyphenyl)-2-methoxyacetic acid

Cat. No.: B8588015
M. Wt: 224.25 g/mol
InChI Key: RQPYOTWQSFNVNJ-UHFFFAOYSA-N
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Description

2-(4-Isopropoxyphenyl)-2-methoxyacetic acid is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O4

Molecular Weight

224.25 g/mol

IUPAC Name

2-methoxy-2-(4-propan-2-yloxyphenyl)acetic acid

InChI

InChI=1S/C12H16O4/c1-8(2)16-10-6-4-9(5-7-10)11(15-3)12(13)14/h4-8,11H,1-3H3,(H,13,14)

InChI Key

RQPYOTWQSFNVNJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C(C(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

An oven-dried flask was charged with 4-isopropoxybenzaldehyde (4.9 g, 29.9 mmol), anhydrous methanol (30 mL) and anhydrous dioxane (30 mL) then fitted with an addition funnel. The addition funnel was charged with a solution of KOH (8.4 g, 149.5 mmol) in anhydrous methanol (30 mL) and an aliquot (˜2 mL) was added to the reaction mixture. Bromoform (3.4 mL, 38.8 mmol) was added to the reaction mixture then the remaining KOH/MeOH solution was added dropwise over 10 minutes. After stirring for 18 hours, the mixture was concentrated in vacuo. The residue was diluted with water and the pH was adjusted to ˜2 using concentrated HCl then extracted with EtOAc. The combined organics were dried over Na2SO4 and filtered. Concentration of the filtrate in vacuo gave 2-(4-isopropoxyphenyl)-2-methoxyacetic acid as a light yellow solid (6.8 g) which was used without further purification.
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4.9 g
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30 mL
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30 mL
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8.4 g
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30 mL
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3.4 mL
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KOH MeOH
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